Cas no 1801190-28-2 (2-Amino-5-octylbenzaldehyde)

• Product Name: 2-Amino-5-octylbenzaldehyde
• CAS No: 1801190-28-2
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 4936606
• Update Time: 2025-06-11

2-Amino-5-octylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-octylbenzaldehyde

• Inchi： 1S/C15H23NO/c1-2-3-4-5-6-7-8-13-9-10-15(16)14(11-13)12-17/h9-12H,2-8,16H2,1H3
• InChI Key： WXZGUTFYNWGZPZ-UHFFFAOYSA-N
• SMILES： O=CC1=C(C=CC(=C1)CCCCCCCC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 205
• XLogP3: 5.3
• Topological Polar Surface Area: 43.1

Additional information on 2-Amino-5-octylbenzaldehyde

Comprehensive Overview of 2-Amino-5-octylbenzaldehyde (CAS No. 1801190-28-2): Properties, Applications, and Industry Insights

2-Amino-5-octylbenzaldehyde (CAS No. 1801190-28-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzaldehyde derivative features an amino group at the 2-position and an octyl chain at the 5-position, making it a versatile intermediate for synthesizing complex molecules. Its unique structure enables applications in drug discovery, catalysis, and functional material design, aligning with current trends in sustainable chemistry and precision medicine.

The growing demand for high-performance intermediates like 2-Amino-5-octylbenzaldehyde reflects industry shifts toward green synthesis and bioactive molecule development. Researchers frequently search for "CAS 1801190-28-2 solubility" or "2-Amino-5-octylbenzaldehyde synthesis protocol," highlighting its technical relevance. The compound’s lipophilic octyl tail enhances membrane permeability, a critical factor in neurological drug formulations and targeted delivery systems—key topics in modern pharmacotherapy.

From a synthetic perspective, 2-Amino-5-octylbenzaldehyde serves as a precursor for Schiff base ligands, which are pivotal in metal-organic frameworks (MOFs) and asymmetric catalysis. Its aldehyde functionality allows for condensation reactions, while the amino group facilitates chelation, addressing queries like "how to modify 2-Amino-5-octylbenzaldehyde for MOFs." These attributes make it invaluable for developing sensors and photocatalysts, areas booming due to renewable energy initiatives.

Analytical data for CAS 1801190-28-2 often includes HPLC purity, NMR spectra, and thermal stability profiles, metrics highly sought after in peer-reviewed studies. The compound’s low toxicity profile (as per preliminary assays) further supports its adoption in bioconjugation and diagnostic probe design, resonating with the rise of theranostic platforms in precision healthcare.

In material science, 2-Amino-5-octylbenzaldehyde derivatives contribute to self-assembling monolayers (SAMs) and liquid crystal displays (LCDs), addressing searches for "benzaldehyde-based advanced materials." Its compatibility with click chemistry protocols also positions it as a candidate for polymer functionalization, a hotspot in smart packaging and flexible electronics R&D.

Regulatory-wise, 1801190-28-2 complies with major chemical inventories (e.g., TSCA, REACH), ensuring global procurement feasibility. Storage recommendations typically emphasize anhydrous conditions and light-sensitive packaging, details crucial for laboratory safety—a recurring concern in user forums.

Future prospects for 2-Amino-5-octylbenzaldehyde hinge on its adaptability to flow chemistry and AI-driven molecular design, trends dominating Industry 4.0 discussions. As sustainability gains traction, its potential in biodegradable polymer synthesis may further elevate its industrial stature.